![molecular formula C12H21ClN4O B2368759 (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride CAS No. 1353980-19-4](/img/structure/B2368759.png)
(1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)methanamine hydrochloride is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying the mechanisms of certain physiological and biochemical processes. In
Scientific Research Applications
Bone Disorder Treatment
A study explored a compound with a 2-aminopyrimidine template targeting the Wnt beta-catenin cellular messaging system for treating bone disorders. This research led to the discovery of a compound, (1-(4-(naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine (WAY-262611), which showed promising results in increasing the trabecular bone formation rate in rats (Pelletier et al., 2009).
Asymmetric Synthesis
A method for synthesizing a series of 2-(1-aminoalkyl) piperidines using (-)-2-cyano-6-phenyloxazolopiperidine was described, leading to the formation of various compounds, including a [(2S)-2-methylpiperidin-2-yl]methanamine (Froelich et al., 1996).
Antiosteoclast Activity
Research into new di(1-oxo/thioxoperhydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates showcased their synthesis and antiosteoclast activity. These compounds, including (±)-piperidin-2-yl-methanamine, demonstrated moderate to high activity against osteoclasts and osteoblasts (Reddy et al., 2012).
Receptor Agonists
A study investigated the pharmacology of several 5-HT2C receptor agonists at rat 5-HT2A, 5-HT2B, and 5-HT2C receptors. This included exploration of various piperidine and pyrimidinyl compounds, contributing to our understanding of receptor-mediated behavior (Vickers et al., 2001).
Synthesis Research
The synthesis of (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, which shares a similar structure with the compound , was researched, showcasing the process and yield efficiency (Zheng Rui, 2010).
Aminopyrimidine Series for 5-HT1A Agonists
Another study focused on the synthesis and evaluation of aminopyrimidine series as 5-HT1A agonists, offering insights into the development of novel compounds for neurological applications (Dounay et al., 2009).
Properties
IUPAC Name |
[1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O.ClH/c1-2-17-12-7-11(14-9-15-12)16-5-3-10(8-13)4-6-16;/h7,9-10H,2-6,8,13H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHULWESJBZBPNN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=NC(=C1)N2CCC(CC2)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.